Cas no 2090690-37-0 (2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol
• CAS No: 2090690-37-0
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 5074497
• Update Time: 2025-11-02

2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol
• (2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)methanol
• [2-bromo-6-fluoro-3-(trifluoromethyl)phenyl]methanol
• AT27470

• Inchi： 1S/C8H5BrF4O/c9-7-4(3-14)6(10)2-1-5(7)8(11,12)13/h1-2,14H,3H2
• InChI Key： PQUDLEDEMZMCMP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=C(C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol

2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol (CAS No. 2090690-37-0): A Versatile Fluorinated Building Block for Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol (CAS No. 2090690-37-0) has emerged as a valuable fluorinated benzyl alcohol derivative with wide-ranging applications in pharmaceutical research, material science, and specialty chemical synthesis. This brominated trifluoromethyl benzyl alcohol combines multiple halogen substituents in an aromatic system, creating unique electronic properties that make it particularly useful for designing advanced molecular architectures.

The molecular structure of 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol features three distinct halogen elements strategically positioned around the benzene ring: a bromo group at the 2-position, a fluoro substituent at the 6-position, and the electron-withdrawing trifluoromethyl group at the 3-position. This specific arrangement creates a polarized aromatic system that exhibits interesting reactivity patterns, especially in nucleophilic aromatic substitution reactions and cross-coupling chemistry, which are currently hot topics in synthetic organic chemistry research.

Recent trends in drug discovery have shown growing interest in fluorinated pharmaceutical intermediates, with particular attention to compounds containing multiple halogen substitutions. The presence of both bromine and fluorine in 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol makes it an excellent candidate for developing novel PET imaging agents (Positron Emission Tomography) and fluorine-containing drug candidates, addressing current demands in medicinal chemistry for improved metabolic stability and bioavailability.

From a material science perspective, this polyhalogenated benzyl alcohol serves as a precursor for advanced liquid crystal materials and organic electronic components. The strong dipole moment created by its asymmetric halogen distribution contributes to interesting mesomorphic properties, making it valuable for developing new display technologies and organic semiconductors – areas experiencing significant growth due to the push for more sustainable electronics.

The synthetic utility of 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol extends to its use as a versatile building block in click chemistry applications. The benzyl alcohol group can be easily converted to various functional groups, while the bromine substituent offers an excellent handle for palladium-catalyzed cross-coupling reactions, answering the chemical industry's need for modular synthetic approaches that align with green chemistry principles.

In agrochemical research, derivatives of 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol have shown promise as intermediates for novel crop protection agents. The fluorine and trifluoromethyl groups enhance the biological activity and environmental stability of resulting compounds, addressing current challenges in developing more effective and sustainable agricultural solutions – a critical need in today's climate-conscious agricultural sector.

The compound's stability profile makes it suitable for various storage conditions, though like many halogenated aromatic alcohols, it should be protected from prolonged exposure to strong light and oxidizing agents. Proper handling procedures for laboratory chemicals should always be followed when working with this material, in line with current best practices for chemical safety in research environments.

Market analysis indicates growing demand for specialty fluorinated compounds like 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol, particularly in regions with strong pharmaceutical and advanced materials industries. The compound's CAS number 2090690-37-0 serves as a unique identifier for procurement and regulatory purposes, ensuring precise specification in global chemical commerce.

From a regulatory standpoint, while 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol itself isn't classified as hazardous under most current chemical regulations, its derivatives may require specific handling depending on their final application. This highlights the importance of thorough chemical characterization and regulatory assessment when developing new applications for this versatile intermediate.

The future outlook for 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol appears promising, with potential applications expanding into metal-organic frameworks (MOFs), fluorescent probes, and catalysis. Its unique combination of substituents offers multiple sites for further functionalization, making it a valuable tool for chemists working at the forefront of molecular design and functional materials development.

For researchers interested in obtaining 2-Bromo-6-fluoro-3-(trifluoromethyl)benzyl alcohol, several specialty chemical suppliers offer this compound in various quantities, typically with purity levels suitable for research and development purposes. The CAS 2090690-37-0 serves as the key identifier for procurement, ensuring researchers obtain the exact compound needed for their specific applications in organic synthesis and material science.